Methyl 7-chloro-1H-indazole-3-carboxylate
Overview
Description
“Methyl 7-chloro-1H-indazole-3-carboxylate” is a chemical compound with the molecular weight of 210.62 . It is a solid substance stored at ambient temperature . This compound is used as an analytical reference standard categorized as a precursor in the synthesis of various synthetic cannabinoids .
Synthesis Analysis
The synthesis of indazoles, including “Methyl 7-chloro-1H-indazole-3-carboxylate”, has been a topic of interest in recent years. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The InChI code for “Methyl 7-chloro-1H-indazole-3-carboxylate” is1S/C9H7ClN2O2/c1-14-9(13)5-2-6-4-11-12-8(6)7(10)3-5/h2-4H,1H3,(H,11,12) . This code provides a detailed representation of its molecular structure.
Scientific Research Applications
Antispermatogenic Agents
A class of halogenated 1-benzylindazole-3-carboxylic acids, related to Methyl 7-chloro-1H-indazole-3-carboxylate, has been synthesized and studied for antispermatogenic activity. Some derivatives, notably 1-(2,4-dichlorobenzyl)-1H-indazole-3-carboxylic acid and related compounds, exhibited potent effects in inhibiting spermatogenesis and reducing testicular weight (Corsi & Palazzo, 1976).
Chemical Reactivity and Spectroscopy
Research has been conducted on the reactivity of various substituted indazoles, including methylated derivatives, in alkaline solutions. This study helps understand the steric effects and the electron density at nitrogen, which is relevant to the reactivity of Methyl 7-chloro-1H-indazole-3-carboxylate. The 1H NMR spectra of these derivatives offer diagnostic tools for methylation positions (Palmer et al., 1975).
Synthesis and Characterization of Derivatives
New derivatives of ethyl-1H-indazole-3-carboxylate, which relate to Methyl 7-chloro-1H-indazole-3-carboxylate, have been synthesized. These derivatives, some showing antiarthritic effects at non-toxic doses, expand the potential applications of this class of compounds (Bistocchi et al., 1981).
Anti-Inflammatory and Analgesic Activity
Indazole-3-carboxylic acid methyl ester, a closely related compound to Methyl 7-chloro-1H-indazole-3-carboxylate, has been used to synthesize new derivatives that were evaluated for their anti-inflammatory and analgesic activities. This suggests potential medicinal applications for derivatives of Methyl 7-chloro-1H-indazole-3-carboxylate (Reddy et al., 2015).
Structural and Energetic Analysis
Studies on the enthalpy of formation for various indazole derivatives, including those structurally related to Methyl 7-chloro-1H-indazole-3-carboxylate, provide insights into their energetic and structural properties. Such information is crucial for understanding the stability and reactivity of these compounds (Orozco-Guareño et al., 2019).
Supramolecular Structure Studies
Research on the supramolecular structures of NH-indazoles, including those with functional groups similar to Methyl 7-chloro-1H-indazole-3-carboxylate, highlights the impact of substitution on the overall molecular structure. This aids in understanding the molecular behavior and potential interactions of such compounds (Teichert et al., 2007).
Safety And Hazards
“Methyl 7-chloro-1H-indazole-3-carboxylate” is classified under GHS07 for safety. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
The future directions for “Methyl 7-chloro-1H-indazole-3-carboxylate” and similar compounds could involve further exploration of their medicinal properties for the treatment of various pathological conditions . Additionally, the development of more efficient and environmentally friendly synthetic approaches could be a focus of future research .
properties
IUPAC Name |
methyl 7-chloro-2H-indazole-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O2/c1-14-9(13)8-5-3-2-4-6(10)7(5)11-12-8/h2-4H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTEOJVVWCZGELM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=CC=C(C2=NN1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90696370 |
Source
|
| Record name | Methyl 7-chloro-2H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90696370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 7-chloro-1H-indazole-3-carboxylate | |
CAS RN |
885278-56-8 |
Source
|
| Record name | Methyl 7-chloro-1H-indazole-3-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885278-56-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 7-chloro-2H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90696370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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